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Compound of Interest

Compound Name: 2-Chlorobenzoic acid-13C6

Cat. No.: B3333695

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like 2-Chlorobenzoic acid-13C6 are paramount for ensuring
laboratory safety and environmental protection. This guide provides essential, step-by-step
procedures for the safe disposal of this compound, in line with established safety protocols.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle 2-Chlorobenzoic acid-13C6
with appropriate personal protective equipment (PPE). This compound is harmful if swallowed,
causes skin irritation, and can lead to serious eye damage.[1] It is also considered harmful to
aquatic life.

Required Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[2][3]

e Hand Protection: Use protective gloves.[3][4]

» Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[3][4]

» Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN
136 approved respirator.[3]

Step-by-Step Disposal Protocol
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The disposal of 2-Chlorobenzoic acid-13C6 must adhere to national and local regulations for
hazardous waste. Do not dispose of this chemical with household garbage or allow it to enter
the sewage system.[5]

o Waste Identification and Segregation:

o Clearly label a dedicated waste container for "2-Chlorobenzoic acid-13C6 and related
waste."

o Do not mix this waste with other chemical waste streams to avoid unforeseen reactions.
« Container Management:
o Use the original container for disposal whenever possible.

o If using a different container, ensure it is chemically compatible, properly sealed, and
clearly labeled.

o Handle uncleaned, empty containers as you would the product itself.
e Collection of Waste:

o For solid waste (e.g., residual powder), carefully sweep it into the designated waste
container. Avoid generating dust.[2]

o For contaminated materials (e.g., gloves, weighing paper), place them in the same
designated waste container.

o Storage of Waste:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and strong bases.[2][6]

o Ensure the storage area is secure and accessible only to authorized personnel.

» Final Disposal:
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o Arrange for the collection and disposal of the waste through an approved and licensed
hazardous waste disposal company.

o Provide the disposal company with a copy of the Safety Data Sheet (SDS) for 2-
Chlorobenzoic acid-13C6.

o Dispose of the contents and container in accordance with all applicable local, state, and
federal regulations.[7]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-Chlorobenzoic
acid. Note that the toxicological data is based on the non-isotopically labeled analogue, 2-
Chlorobenzoic acid.

Property Value Reference
Acute Toxicity (Oral) LD50: 500.1 mg/kg (analogy) Sigma-Aldrich SDS
Melting Point/Range 138 - 140 °C (280 - 284 °F) Sigma-Aldrich SDS

o ) EC50 (Daphnia magna): > 100 ) )
Toxicity to Daphnia Sigma-Aldrich SDS
mg/l (analogy)

Molecular Weight 162.62 g/mol Guidechem[1]

Experimental Workflow for Disposal

The following diagram illustrates the logical flow for the proper disposal of 2-Chlorobenzoic
acid-13C6.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b3333695?utm_src=pdf-body
https://www.benchchem.com/product/b3333695?utm_src=pdf-body
https://www.echemi.com/sds/2-chlorobenzoicacid-pid_Seven2570.html
https://www.guidechem.com/encyclopedia/2-chlorobenzoic-acid-13c6--dic1578268.html
https://www.benchchem.com/product/b3333695?utm_src=pdf-body
https://www.benchchem.com/product/b3333695?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3333695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Workflow for Proper Disposal of 2-Chlorobenzoic acid-13C6

Step 1: Assess Hazards & Don PPE
- Goggles/Face Shield
- Gloves
- Protective Clothing
- Respirator (if needed)

Preparation

Step 2: Segregate Waste
- Use a dedicated, labeled container.
- Do not mix with other wastes.

Collection

Step 3: Collect Waste
- Solids and contaminated materials.

Interim Storage

Step 4: Secure Storage
- Store in a cool, dry, well-ventilated area.

Final Disposal

Step 5: Professional Disposal

- Contact licensed hazardous waste company.
- Provide SDS.

Click to download full resolution via product page

Caption: Disposal workflow for 2-Chlorobenzoic acid-13C6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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